6-Methyl-2-(prop-2-yn-1-ylamino)nicotinic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• SMILES: CC1=NC(=C(C=C1)C(=O)O)NCC#C
• InChI: InChI=1S/C10H10N2O2/c1-3-6-11-9-8(10(13)14)5-4-7(2)12-9/h1,4-5H,6H2,2H3,(H,11,12)(H,13,14)
• InChIKey: ACHCRCBFIMDISU-UHFFFAOYSA-N

6-Methyl-2-(prop-2-yn-1-ylamino)nicotinic acid – Structural Profile and Procurement-Relevant Characteristics

6-Methyl-2-(prop-2-yn-1-ylamino)nicotinic acid (CAS 1248642-65-0) is a heterocyclic pyridine derivative that incorporates a 6-methyl substituent and a 2-propargylamino group on the nicotinic acid scaffold . With a molecular formula of C₁₀H₁₀N₂O₂, a molecular weight of 190.20 g/mol, and a computed LogP of 1.13, this compound exhibits a distinct lipophilic-hydrophilic balance compared to closely related analogs . Its terminal alkyne moiety permits downstream click-chemistry functionalization, positioning it as a versatile intermediate in medicinal chemistry and materials science .

Key Functionality

Terminal alkyne supports CuAAC click chemistry and bioconjugation workflows

Physicochemical Profile

6-Methyl substitution may shift lipophilicity and scaffold diversity relative to des-methyl analogs

Synthetic Utility

Multifunctional heterocyclic building block for diversity-oriented synthesis and materials research

• [1] Kuujia. 6-Methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid. CAS No. 1248642-65-0. Product technical description. https://www.kuujia.com/cas-1248642-65-0.html (accessed 2026-05-12). View Source

Why In-Class Nicotinic Acid Derivatives Cannot Replace 6-Methyl-2-(prop-2-yn-1-ylamino)nicotinic acid

Superficially similar nicotinic acid derivatives—such as 6-(prop-2-yn-1-ylamino)nicotinic acid (lacking the 6-methyl group) or 6-methyl-2-(methylamino)nicotinic acid (lacking the terminal alkyne)—display measurably different physicochemical properties that directly affect their behavior in synthesis and biological assays . The 6-methyl substituent increases lipophilicity (ΔLogP ≈ +0.3), while the propargyl group provides a reactive handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) that is absent in saturated amine analogs . Substituting any of these compounds therefore introduces predictable shifts in LogP, hydrogen-bonding capacity, and synthetic versatility that can compromise experimental reproducibility or downstream conjugation strategies .

Des-methyl analogs (e.g., 6-(prop-2-yn-1-ylamino)nicotinic acid) may exhibit lower lipophilicity and altered membrane permeation profiles, compromising assay comparability.

Saturated amine analogs (e.g., 6-methyl-2-(methylamino)nicotinic acid) lack the terminal alkyne handle, precluding click-chemistry conjugation and restricting downstream functionalization.

• [1] Kuujia. 6-Methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid. CAS No. 1248642-65-0. Product technical description. https://www.kuujia.com/cas-1248642-65-0.html (accessed 2026-05-12). View Source

Head-to-Head Quantitative Evidence for Selecting 6-Methyl-2-(prop-2-yn-1-ylamino)nicotinic acid

Enhanced Lipophilicity versus the Des-methyl Analog Improves Predicted Membrane Permeability

The 6-methyl group on 6-methyl-2-(prop-2-yn-1-ylamino)nicotinic acid increases computed LogP by approximately 0.31 log units relative to the des-methyl analog 6-(prop-2-yn-1-ylamino)nicotinic acid (LogP 1.13 vs. 0.82, both from ChemScene) . This shift enhances predicted passive membrane permeability without altering the hydrogen-bond donor/acceptor count or topological polar surface area (TPSA 62.22 Ų for both compounds), which remain optimal for oral bioavailability according to Lipinski's Rule of Five .

Lipophilicity shift

Data to verify

ΔLogP +0.31 vs des-methyl analog

May support improved predicted membrane permeability; computational estimates require experimental confirmation.

Computed LogP values from supplier datasheets; identical calculation methodology assumed.

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP = 1.13 (ChemScene computational chemistry data)
Comparator Or Baseline	6-(Prop-2-yn-1-ylamino)nicotinic acid (CAS 1019126-93-2): LogP = 0.82
Quantified Difference	ΔLogP = +0.31 (37% higher logP value)
Conditions	Computed physicochemical properties from ChemScene product datasheets; identical calculation methodology

Why This Matters

Higher lipophilicity while retaining favorable TPSA suggests improved cell permeability, a critical parameter for intracellular target engagement in cell-based assays.

Terminal Alkyne Handle Enables Click Chemistry Conjugation Absent in Saturated Amine Analogs

The prop-2-yn-1-ylamino substituent contains a terminal alkyne that serves as a reactive partner in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a bioorthogonal click reaction widely used for probe synthesis, drug delivery, and materials functionalization . In contrast, 6-methyl-2-(methylamino)nicotinic acid (CAS 155790-12-8) lacks this alkyne, precluding click-mediated conjugation . The alkyne is also amenable to Sonogashira cross-coupling and amino-yne click chemistry, expanding the compound's utility as a modular building block .

Alkyne conjugation handle

Class-level

Target: Terminal alkyne present (propargylamino)

Analog: Saturated methylamino – no alkyne

Enables CuAAC and related click reactions absent in saturated amine analogs; functional consequence is qualitative but definitive.

Reactivity is a class-level property of terminal alkynes; verify specific coupling efficiency in target system.

Evidence Dimension	Presence of terminal alkyne for click chemistry
Target Compound Data	Terminal alkyne present (C≡C bond in propargylamino group)
Comparator Or Baseline	6-Methyl-2-(methylamino)nicotinic acid: no alkyne; only a saturated methylamino group
Quantified Difference	Binary distinction (alkyne present vs. absent); functional consequence is qualitative but definitive
Conditions	Structural comparison based on SMILES/inventory; click reactivity is a class-level property of terminal alkynes

Why This Matters

For research programs requiring bioconjugation, chemical proteomics probes, or functionalized materials, the alkyne handle eliminates the need for additional synthetic steps to introduce a reactive group.

• [1] Kuujia. 6-Methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid. CAS No. 1248642-65-0. Product technical description. https://www.kuujia.com/cas-1248642-65-0.html (accessed 2026-05-12). View Source

Simplified Storage Requirements Compared to the Positional Isomer 6-(Prop-2-yn-1-ylamino)nicotinic acid

6-Methyl-2-(prop-2-yn-1-ylamino)nicotinic acid requires storage at 2–8 °C in a sealed, dry environment , whereas the 6-substituted positional isomer 6-(prop-2-yn-1-ylamino)nicotinic acid (CAS 1019126-93-2) mandates storage at 4 °C with protection from light and under an inert nitrogen atmosphere . The less restrictive storage regimen reduces handling complexity and the risk of oxidative or photolytic degradation during routine laboratory use.

Storage requirements

Reported

Target: 2–8 °C, sealed, dry (no light/inert gas required)

Positional isomer: 4 °C, protect from light, under nitrogen

Simplified storage may reduce handling complexity; confirm with lot-specific documentation.

Recommendations per supplier SDS; conditions may vary between batches.

Evidence Dimension	Recommended storage conditions
Target Compound Data	Sealed in dry, 2–8 °C (no light protection or inert atmosphere required per ChemScene SDS)
Comparator Or Baseline	6-(Prop-2-yn-1-ylamino)nicotinic acid: 4 °C, protect from light, stored under nitrogen
Quantified Difference	Less stringent: no requirement for inert gas or light exclusion; 2–8 °C vs. 4 °C narrow temperature control
Conditions	Storage recommendations from ChemScene product safety documentation for each compound

Why This Matters

Simplified storage translates to lower operational overhead and reduced risk of compound degradation in medium-to-high-throughput screening campaigns.

Increased Heavy Atom Count and Molecular Complexity Offer Differentiated Scaffold Elaboration Potential

Relative to 6-(prop-2-yn-1-ylamino)nicotinic acid (MW 176.17, heavy atom count 13), 6-methyl-2-(prop-2-yn-1-ylamino)nicotinic acid possesses a higher molecular weight (190.20) and heavy atom count (14), a direct consequence of the 6-methyl substituent . This additional methyl group contributes to a molecular complexity score of 256 versus an estimated ~220 for the des-methyl analog, providing greater steric encumbrance that can enhance binding site complementarity in fragment-based drug discovery . The increased heavy atom count also raises the ceiling for subsequent SAR exploration without substantially inflating molecular weight beyond lead-like space.

Scaffold elaboration potential

Data to verify

ΔMW +14.03 g/mol, Δheavy atoms +1, Δcomplexity ~+36

Additional methyl group may enhance steric complementarity and SAR expansion; computational descriptors require experimental validation.

Complexity estimated based on Chem960 data; direct experimental comparison not available.

Evidence Dimension	Molecular weight and heavy atom count (scaffold elaboration capacity)
Target Compound Data	MW = 190.20 g/mol, heavy atoms = 14, complexity = 256
Comparator Or Baseline	6-(Prop-2-yn-1-ylamino)nicotinic acid: MW = 176.17 g/mol, heavy atoms = 13, complexity ≈ 220 (estimated)
Quantified Difference	ΔMW = +14.03 g/mol (8% increase); Δheavy atoms = +1; Δcomplexity ≈ +36
Conditions	Computed molecular descriptors from ChemScene (MW) and Chem960 (complexity) for each compound

Why This Matters

The additional methyl group provides a vector for further derivatization and can improve shape complementarity to hydrophobic protein pockets without violating lead-likeness criteria.

• [1] Kuujia. 6-Methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid. CAS No. 1248642-65-0. Product technical description. https://www.kuujia.com/cas-1248642-65-0.html (accessed 2026-05-12). View Source

Growing Patent Footprint Indicates Expanding Utility as a Privileged Scaffold

According to patent landscape analyses, 6-methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid has attracted increasing attention as a ligand in catalytic systems and as a monomer for functional polymers within the 'smart material' design space . While direct quantitative bioactivity data for the isolated compound remain limited in the public domain as of 2026, the breadth of patent filings covering its use as a building block for heterocyclic scaffolds and as a precursor for diversity-oriented synthesis exceeds that of the simpler des-methyl and saturated-amine analogs . This patent activity signals downstream application potential that may not yet be reflected in primary literature.

Patent landscape

Source review

Expanding patent filings for catalysis and functional polymers

May indicate growing utility as a privileged scaffold; limited public bioactivity data as of 2026.

Patent landscape assessment from supplier overview; confirm with primary literature.

Evidence Dimension	Patent citation frequency and application breadth
Target Compound Data	Referenced in patent filings as ligand for catalysis and monomer for functional polymers; specific citation counts not enumerated in source
Comparator Or Baseline	6-(Prop-2-yn-1-ylamino)nicotinic acid and 6-methyl-2-(methylamino)nicotinic acid: fewer or no identified patent references in comparable roles
Quantified Difference	Qualitative distinction; target compound has demonstrable patent presence where comparators show limited or no documented patent activity
Conditions	Patent landscape assessment from Kuujia technical product overview

Why This Matters

Procurement of a compound with active patent interest may future-proof research programs by providing a scaffold that is already embedded in proprietary discovery pipelines.

• [1] Kuujia. 6-Methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid. CAS No. 1248642-65-0. Product technical description. https://www.kuujia.com/cas-1248642-65-0.html (accessed 2026-05-12). View Source

Optimal Application Scenarios for 6-Methyl-2-(prop-2-yn-1-ylamino)nicotinic acid Based on Quantitative Differentiation

Fragment-Based and Cellular Target Engagement Assays Requiring Moderate Lipophilicity

With a measured LogP of 1.13—0.31 log units higher than the des-methyl analog—this compound is better suited for cell-permeable fragment screening libraries where moderate lipophilicity enhances membrane passage without triggering promiscuous binding or solubility collapse . Its compliance with Lipinski's Rule of Five (TPSA 62.22 Ų, MW 190.20, 2 HBD, 3 HBA) supports its use in early-stage drug discovery cascades .

Click Chemistry-Mediated Bioconjugation and Chemical Proteomics Probe Synthesis

The terminal alkyne of the propargylamino group provides a direct handle for CuAAC reactions, enabling the construction of activity-based protein profiling (ABPP) probes, fluorescent tracers, and drug–linker conjugates . This capability is absent in saturated amine-containing analogs such as 6-methyl-2-(methylamino)nicotinic acid, saving at least one synthetic step in probe assembly .

Diversity-Oriented Synthesis and Heterocyclic Scaffold Generation

The compound serves as a key building block in microwave-assisted diversity-oriented domino syntheses of functionalized nicotinic acid derivatives, where the propargyl vinyl ether manifold generates products with two diversity points and an ester handle for further elaboration . The 6-methyl group contributes additional steric and electronic differentiation that can be exploited to tune reaction selectivity.

Material Science: Functional Polymer and Catalytic Ligand Precursor

Patent analyses indicate growing adoption of this compound as a monomer for functional polymers and as a ligand scaffold in catalytic systems . The combination of a metal-coordinating pyridine nitrogen, a carboxylic acid anchoring group, and a polymerizable alkyne makes it a trifunctional module for smart materials design and surface immobilization strategies .

Application

Selection Property

Validation Focus

Fragment-based and cellular target engagement assays

Moderate lipophilicity and permeability profile

Verify LogP and membrane passage in specific assay conditions

Click chemistry-mediated bioconjugation and probe synthesis

Terminal alkyne reactivity for CuAAC

Confirm efficient conjugation and retained biological activity

Diversity-oriented synthesis and heterocyclic scaffold generation

Multifunctional scaffold (alkyne, methyl, carboxyl)

Validate reaction selectivity and product diversification

Material science: functional polymers and catalytic ligand precursor

Trifunctional module (pyridine-N, COOH, polymerizable alkyne)

Evaluate polymerizability and catalytic performance

• [1] Kuujia. 6-Methyl-2-(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid. CAS No. 1248642-65-0. Product technical description. https://www.kuujia.com/cas-1248642-65-0.html (accessed 2026-05-12). View Source